Cas no 2680722-90-9 (tert-butyl N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-N-cyclopropylcarbamate)

• Product Name: tert-butyl N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-N-cyclopropylcarbamate
• CAS No: 2680722-90-9
• MF: C₁₄H₂₀N₂O₃S
• MW: 296.385202407837
• CID: 5632903
• PubChem ID: 165932728
• Update Time: 2025-10-28

tert-butyl N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-N-cyclopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-N-cyclopropylcarbamate
• 2680722-90-9
• EN300-28289519

• Inchi： 1S/C14H20N2O3S/c1-8-11(9(2)17)20-12(15-8)16(10-6-7-10)13(18)19-14(3,4)5/h10H,6-7H2,1-5H3
• InChI Key： IKIVMZNGCRINMX-UHFFFAOYSA-N
• SMILES： S1C(C(C)=O)=C(C)N=C1N(C(=O)OC(C)(C)C)C1CC1

Computed Properties

• Exact Mass: 296.11946368g/mol
• Monoisotopic Mass: 296.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 87.7Ų

Additional information on tert-butyl N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-N-cyclopropylcarbamate

Professional Introduction to Compound with CAS No. 2680722-90-9 and Product Name: tert-butyl N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-N-cyclopropylcarbamate

The compound with the CAS number 2680722-90-9 and the product name tert-butyl N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-N-cyclopropylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug development and medicinal chemistry. The structural features of this compound, particularly its thiazole core, acetyl substituent, and cyclopropylcarbamate moiety, contribute to its unique chemical properties and biological activities.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds, such as thiazoles, in the development of novel therapeutic agents. Thiazole derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of an acetyl group in the molecular structure of this compound further enhances its pharmacological potential by influencing its solubility and metabolic stability. Additionally, the cyclopropylcarbamate moiety introduces a rigid cyclic structure that can improve binding affinity to biological targets.

One of the most compelling aspects of this compound is its potential as a lead molecule in the development of new drugs. The combination of the thiazole ring, acetyl substituent, and cyclopropylcarbamate group creates a framework that is conducive to interactions with various biological receptors. This has led to investigations into its activity against several disease-related targets, including enzymes and receptors involved in cancer progression and inflammation.

In particular, studies have demonstrated that derivatives of thiazole with similar structural motifs exhibit significant inhibitory effects on enzymes such as kinases and phosphodiesterases. These enzymes are often overexpressed in cancer cells and play crucial roles in signal transduction pathways that drive tumor growth. The compound with CAS No. 2680722-90-9 has shown promise in preclinical studies as a potential inhibitor of such enzymes, making it a valuable candidate for further development.

The tert-butyl group present in the molecular structure also contributes to the compound's pharmacokinetic properties. This bulky group can enhance lipophilicity, which may improve membrane permeability and oral bioavailability. Such characteristics are highly desirable in drug candidates, as they can facilitate efficient absorption and distribution within the body.

Furthermore, the synthesis of this compound represents an example of modern organic chemistry techniques applied to medicinal chemistry. The integration of multiple functional groups into a single molecular framework requires precise control over reaction conditions and selectivity. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with high efficiency and yield, enabling researchers to explore a wider range of pharmacological possibilities.

Current research trends indicate that there is significant interest in developing small molecule inhibitors for use in precision medicine. These inhibitors are designed to target specific molecular pathways dysregulated in diseases such as cancer and inflammatory disorders. The compound with CAS No. 2680722-90-9 aligns well with this trend, as its structural features suggest potential activity against multiple targets relevant to these conditions.

Another area of focus has been on optimizing the pharmacological properties of thiazole derivatives through structural modifications. Researchers have been exploring various substituents that can enhance potency, selectivity, and metabolic stability. The presence of both an acetyl group and a cyclopropylcarbamate moiety in this compound suggests that it has been carefully designed to balance these properties.

The use of computational methods has also played a crucial role in understanding the behavior of this compound both chemically and biologically. Molecular modeling techniques can predict how the molecule will interact with biological targets, providing valuable insights into its potential therapeutic effects. These predictions are often validated through experimental studies, further reinforcing the importance of computational approaches in drug discovery.

In conclusion, the compound with CAS No. 2680722-90-9 and the product name tert-butyl N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-N-cyclopropylcarbamate represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, including the thiazole core, acetyl substituent, and cyclopropylcarbamate moiety, contribute to its potential as a lead molecule for new drug development. Ongoing research continues to uncover new applications for this class of compounds, making them an exciting area for future investigations.